N-(5-fluoro-9-oxo-9H-xanthen-3-yl)furan-2-carboxamide
Description
“N-(5-fluoro-9-oxo-9H-xanthen-3-yl)furan-2-carboxamide” is a chemical compound . It is also known as "N-(5-Fluoro-9-oxo-9H-xanthen-3-yl)-2-furamide" . The CAS numbers associated with this compound are 30087-33-3 and 886173-05-3.
Molecular Structure Analysis
The molecular formula of “N-(5-fluoro-9-oxo-9H-xanthen-3-yl)furan-2-carboxamide” is C18H10FNO4 . The average mass is 323.275 Da and the monoisotopic mass is 323.059387 Da .Scientific Research Applications
Fluorescent Chemosensor Applications
A study by Ravichandiran et al. (2020) discusses the development of a phenoxazine-based fluorescent chemosensor, which includes a furan-2-carboxamide group. This chemosensor can detect Cd2+ and CN− ions and has been applied in bio-imaging in live cells and zebrafish.
Synthesis and Reactivity Studies
Research conducted by Karminski-Zamola and Bajić (1989) delves into the synthesis of N-(p-chlorophenyl) carboxamides of various furan-carboxylic acids. This study contributes to understanding the chemical reactivity and synthesis methods related to furan-carboxamide derivatives.
Antimicrobial Agents
A research article by Chambhare et al. (2003) explores N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide derivatives as potential antimicrobial agents. They tested these compounds against various bacterial strains, demonstrating significant antibacterial and antimycobacterial activity.
Anti-Bacterial Activities
The study by Siddiqa et al. (2022) focuses on N-(4-bromophenyl)furan-2-carboxamide derivatives. These compounds were investigated for their antibacterial activities against clinically isolated drug-resistant bacteria, showing notable effectiveness.
Drug Discovery and Apoptosis Inducers
Kemnitzer et al. (2009) , have conducted research on N-aryl-9-oxo-9H-fluorene-1-carboxamides, identifying them as novel apoptosis inducers and potential anticancer agents. They explored structure-activity relationships and mechanisms of action for these compounds.
properties
IUPAC Name |
N-(5-fluoro-9-oxoxanthen-3-yl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10FNO4/c19-13-4-1-3-12-16(21)11-7-6-10(9-15(11)24-17(12)13)20-18(22)14-5-2-8-23-14/h1-9H,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVUDENCDJOKDQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)OC3=C(C2=O)C=CC(=C3)NC(=O)C4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-fluoro-9-oxo-9H-xanthen-3-yl)furan-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-methoxybenzyl)-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide](/img/structure/B2639530.png)
![4-{2-[4-(5,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine](/img/structure/B2639532.png)
![(E)-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)but-2-enamide](/img/structure/B2639535.png)
![(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone](/img/structure/B2639537.png)
![Methyl 3-[(4-isopropylphenoxy)methyl]benzoate](/img/structure/B2639547.png)
![Ethyl 5-[[2-(4-ethoxyphenyl)acetyl]amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2639550.png)
![2-{[6-ethyl-2-(4-methylpiperidino)-7-oxo-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl}-N~1~-(4-ethylphenyl)acetamide](/img/structure/B2639553.png)